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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B11931750 Get Quote

The proper disposal of K-7174 dihydrochloride is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This compound is classified as acutely

toxic and can be fatal if swallowed, inhaled, or comes into contact with skin. It also poses a risk

of causing organ damage through prolonged or repeated exposure. Adherence to strict

disposal protocols is therefore mandatory.

Hazard Summary and Personal Protective
Equipment (PPE)
Before handling K-7174 dihydrochloride for any purpose, including disposal, it is essential to

be aware of its hazard classification and the required personal protective equipment.

Hazard Classification GHS Codes Description

Acute Toxicity, Oral H300 Fatal if swallowed.

Acute Toxicity, Dermal H310 Fatal in contact with skin.

Acute Toxicity, Inhalation H330 Fatal if inhaled.

Specific Target Organ Toxicity

(Repeated Exposure)
H372

Causes damage to organs

through prolonged or repeated

exposure.
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Required Personal Protective Equipment (PPE)

Respiratory Protection: Approved respirator (e.g., NIOSH N95 or better for dusts).

Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).[1][2][3]

Eye Protection: Safety glasses with side-shields or goggles.[3]

Skin and Body Protection: Protective clothing, including a lab coat and closed-toe shoes.

Step-by-Step Disposal Protocol
The primary directive for the disposal of K-7174 dihydrochloride is to use a licensed

professional waste disposal service or to dispose of the material at an approved waste disposal

plant. Do not attempt to dispose of this chemical down the drain or with general laboratory

waste.[1][2][4]

1. Waste Segregation and Collection:

Solid Waste:

Collect any solid K-7174 dihydrochloride, including empty or contaminated containers, in

a designated, clearly labeled, and sealed waste container.

The container must be compatible with the chemical and properly sealed to prevent leaks

or spills.

Contaminated Materials:

Any materials that have come into contact with K-7174 dihydrochloride, such as pipette

tips, weigh boats, gloves, and bench paper, must be treated as hazardous waste.

Collect these materials in a separate, clearly labeled, and sealed waste bag or container.

2. Labeling and Storage:

All waste containers must be clearly labeled with the following information:

"Hazardous Waste"
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"K-7174 dihydrochloride"

The primary hazards (e.g., "Acutely Toxic," "Fatal if Swallowed/Inhaled/In Contact with

Skin")

The date of waste accumulation.

Store the sealed waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the K-7174
dihydrochloride waste.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for K-7174
dihydrochloride.

Emergency Procedures for Spills
In the event of a spill, the primary concern is to prevent exposure and contain the material.
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Emergency Situation Action

Spill of Solid Material

1. Evacuate the immediate area. 2. Wear the

appropriate PPE, including respiratory

protection. 3. Carefully sweep or scoop up the

spilled material and place it in a labeled

hazardous waste container. 4. Avoid generating

dust. 5. Clean the spill area with a suitable

decontaminating agent and collect the cleaning

materials as hazardous waste.

Skin Contact

1. Immediately remove contaminated clothing.

[1][2][3][4] 2. Gently wash the affected area with

plenty of soap and water. 3. Seek immediate

medical attention.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do.[1][2][3][4] 2. Seek

immediate medical attention.[3]

Inhalation

1. Move the person to fresh air.[1][2][3][4] 2. If

breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

Ingestion
1. Rinse mouth with water. 2. Do NOT induce

vomiting. 3. Seek immediate medical attention.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of K-7174 dihydrochloride.
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Logical Relationship of Safety and Disposal Steps
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Caption: Relationship between hazard identification, PPE, and safe disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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